Cas no 1337152-76-7 (7-BroMo-6-Methyl-1,2,3,4-tetrahydronaphthylaMine)

7-BroMo-6-Methyl-1,2,3,4-tetrahydronaphthylaMine structure
1337152-76-7 structure
Product Name:7-BroMo-6-Methyl-1,2,3,4-tetrahydronaphthylaMine
CAS No:1337152-76-7
MF:C11H14BrN
MW:240.139562129974
CID:5581764
PubChem ID:129970682
Update Time:2025-09-19

7-BroMo-6-Methyl-1,2,3,4-tetrahydronaphthylaMine Chemical and Physical Properties

Names and Identifiers

    • 7-BroMo-6-Methyl-1,2,3,4-tetrahydronaphthylaMine
    • 1-Naphthalenamine, 7-bromo-1,2,3,4-tetrahydro-6-methyl-
    • 1337152-76-7
    • 7-BROMO-6-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
    • Y13110
    • Inchi: 1S/C11H14BrN/c1-7-5-8-3-2-4-11(13)9(8)6-10(7)12/h5-6,11H,2-4,13H2,1H3
    • InChI Key: SNOONQZZIVVNDP-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC2=C(C=1)C(CCC2)N

Computed Properties

  • Exact Mass: 239.03096g/mol
  • Monoisotopic Mass: 239.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.362±0.06 g/cm3(Predicted)
  • Boiling Point: 304.8±42.0 °C(Predicted)
  • pka: 9.25±0.20(Predicted)

7-BroMo-6-Methyl-1,2,3,4-tetrahydronaphthylaMine Pricemore >>

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